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Compound of Interest

Compound Name: 3-bromo-2H-pyran-2-one

Cat. No.: B008536

Essential Safety and Handling Guide for 3-
bromo-2H-pyran-2-one

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling 3-bromo-2H-pyran-2-one in a laboratory setting. It is intended for researchers,
scientists, and professionals in drug development.

Hazard Identification and Safety Precautions

3-bromo-2H-pyran-2-one is a chemical that requires careful handling due to its potential
hazards. While a specific, comprehensive safety data sheet (SDS) was not found, data from
structurally related compounds and general chemical safety principles indicate that it should be
handled with caution. The primary hazards are expected to include skin irritation, serious eye
irritation, and potential toxicity if swallowed or in contact with skin.

Precautionary Statements:

e Avoid breathing dust.

o Wash skin thoroughly after handling.[1]

e Do not eat, drink, or smoke when using this product.

o Wear protective gloves, protective clothing, eye protection, and face protection.[1]
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» Store in a well-ventilated, dry place with the container tightly closed.[1]

o Contaminated work clothing should not be allowed out of the workplace.

Personal Protective Equipment (PPE)

A comprehensive assessment of the specific laboratory task should be performed to ensure the
appropriate level of PPE is used.[2] The following are the minimum recommended PPE for
handling 3-bromo-2H-pyran-2-one:

PPE Category Specification

Chemical splash goggles meeting ANSI 287.1

standards.[2][3] A face shield should be worn in
Eye and Face - _ o

addition to goggles when there is a significant

risk of splashing.[3]

Chemically resistant gloves (e.g., nitrile or
neoprene).[4] For unknown toxicity, consider

Hand _ , _
double-gloving or using a more resistant glove

type.[2][3]

A flame-resistant lab coat, fully buttoned.[3][5]
Body Long pants and closed-toe shoes are mandatory
in the laboratory.[2][5]

A NIOSH-approved respirator may be required if
Respiratory handling large quantities or if there is a risk of

generating dust in a poorly ventilated area.[4]

Operational Plan: Step-by-Step Handling Procedure

3.1. Preparation and Engineering Controls

» Verify Safety Equipment: Before starting work, ensure that a safety shower and eyewash
station are readily accessible and operational.[1][6]

e Work in a Fume Hood: All handling of 3-bromo-2H-pyran-2-one should be conducted in a
certified chemical fume hood to ensure adequate ventilation.[7]
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o Gather Materials: Assemble all necessary equipment (spatulas, weigh boats, glassware,
etc.) and have waste containers properly labeled and ready.

3.2. Handling and Use

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Weighing: Carefully weigh the required amount of the solid compound. Avoid generating
dust. If dust is unavoidable, respiratory protection is necessary.

Transfer: Transfer the compound to the reaction vessel inside the fume hood.

Post-Handling: After use, thoroughly wash hands and any exposed skin.[1] Decontaminate
all surfaces and equipment.

3.3. Spill Response

Evacuate: If a significant spill occurs, evacuate the immediate area.

Control: Prevent the spread of the material. Cover drains if necessary.

Clean-up: For small spills, use an inert absorbent material to soak up the substance.[6]
Place the absorbed material into a suitable, closed container for disposal.[6]

Ventilate: Ensure the area is well-ventilated during and after cleanup.

Emergency and First Aid Procedures

e If Inhaled: Move the person to fresh air and keep them in a position comfortable for
breathing.[1] Seek medical attention if you feel unwell.[1]

« If on Skin: Immediately wash the affected area with plenty of soap and water.[1] Remove all
contaminated clothing. If skin irritation or a rash occurs, get medical advice.

 Ifin Eyes: Rinse cautiously with water for several minutes.[1] Remove contact lenses if
present and easy to do. Continue rinsing.[1] Seek immediate medical attention.
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« If Swallowed: Rinse mouth and give two glasses of water to drink. Immediately call a poison
center or doctor.

Disposal Plan

All waste containing 3-bromo-2H-pyran-2-one must be treated as hazardous chemical waste.

o Chemical Waste: Dispose of the compound and any reaction byproducts in a designated,
labeled hazardous waste container.[1] Do not release it into the environment.[6]

o Contaminated Materials: Any items that have come into contact with the chemical, such as
gloves, weigh boats, and paper towels, must also be disposed of as hazardous waste in a
sealed and labeled container.

o Follow Regulations: All chemical waste must be disposed of in accordance with local, state,
and federal regulations.

Physicochemical Data

The following table summarizes available data for 3-bromo-2H-pyran-2-one.

Property Value

CAS Number 19978-32-6

Molecular Formula C5H3Bro2

Molecular Weight 174.98 g/mol

Appearance White to yellow solid

Melting Point 64-66 °C[8][9]

Boiling Point 261.1 + 33.0 °C (Predicted)[8][9]
Density 1.882 + 0.06 g/cm3 (Predicted)[8][9]

Experimental Workflow Diagram
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The following diagram illustrates the standard operational workflow for safely handling 3-
bromo-2H-pyran-2-one.

Preparation

i

Don PPE
(Goggles, Gloves, Lab Coat)

Handling in Fume Hood
(Weighing & Transfer)

Chemical Use
(Reaction/Procedure)

During Use

Spill Procedure

Decontamination
(Glassware & Surfaces)

Waste Disposal
(Hazardous Waste)

Post-Handling
(Remove PPE, Wash Hands)
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Caption: Workflow for handling 3-bromo-2H-pyran-2-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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